Cas no 2171263-77-5 (1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid)

• Product Name: 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• CAS No: 2171263-77-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5881428
• PubChem ID: 165526625
• Update Time: 2025-05-23

1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid
• EN300-1570881
• 1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• 2171170-63-9
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid
• 2172430-23-6
• EN300-1544594
• 2171263-77-5
• EN300-1495997
• 1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(29-27(25(31)32)14-5-15-27)17-10-12-18(13-11-17)28-26(33)34-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,5,10-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： OMMPOKWPJBOHQU-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid

1-(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171263-77-5, named 1-(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclohexane ring, a cyclobutane moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The stereochemistry at the 1R and 4R positions plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of stereochemistry in organic compounds, particularly in the context of drug design and development. The Fmoc group, a well-known protecting group in peptide synthesis, has been extensively studied for its ability to stabilize amino groups during chemical reactions. In this compound, the Fmoc group is attached to an amino group located on the cyclohexane ring, which suggests its potential use in peptide-based drug delivery systems or as a precursor for more complex molecules.

The cyclobutane ring in this compound introduces unique strain and reactivity, making it an interesting subject for mechanistic studies in organic chemistry. Recent research has explored the use of strained rings in designing novel materials with enhanced mechanical properties. For instance, cyclobutane-containing polymers have shown improved elasticity and durability, which could be attributed to the inherent strain in the ring structure.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions. The synthesis likely begins with the formation of the cyclohexane ring through standard methods such as ring-closing metathesis or acid-catalyzed cyclization. The introduction of the Fmoc group requires precise protection strategies to ensure selectivity and yield. Recent advancements in protecting group chemistry have made it possible to achieve higher yields and better stereochemical control in such syntheses.

The application of this compound extends beyond traditional organic synthesis. Its structure suggests potential uses in biomedical research, particularly in the development of targeted drug delivery systems. The presence of both hydrophilic and hydrophobic moieties could make it an ideal candidate for forming amphiphilic molecules, which are essential for drug encapsulation and delivery. Additionally, the compound's stereochemistry could influence its interaction with biological targets, making it a valuable tool in chiral recognition studies.

Recent breakthroughs in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with unprecedented accuracy. By employing advanced molecular modeling techniques, scientists can simulate the interactions of this compound with various biological systems. These simulations provide valuable insights into its potential pharmacokinetics and toxicity profiles, which are critical for drug development.

In conclusion, 1-(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutane-1-carboxylic acid represents a fascinating intersection of organic chemistry and materials science. Its unique structure and stereochemistry make it a promising candidate for diverse applications across multiple disciplines. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow significantly.